Cas no 733740-43-7 (cis-3-2-(3-Iodophenyl)-2-oxoethyl-cyclopentane-1-carboxylic acid)

• Product Name: cis-3-2-(3-Iodophenyl)-2-oxoethyl-cyclopentane-1-carboxylic acid
• CAS No: 733740-43-7
• MF: C₁₄H₁₅IO₃
• MW: 358.171576738358
• CID: 872091
• PubChem ID: 53471314
• Update Time: 2025-05-24

cis-3-2-(3-Iodophenyl)-2-oxoethyl-cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• LogP
• cis-3-[2-(3-Iodophenyl)-2-oxoethyl]-cyclopentane-1-carboxylic acid
• cis-3-[2-(3-iodophenyl)-2-oxoethyl]cyclopentane-1-carboxylic acid
• cis-3-2-(3-Iodophenyl)-2-oxoethyl-cyclopentane-1-carboxylic acid
• DTXSID501155013
• rel-(1R,3S)-3-[2-(3-Iodophenyl)-2-oxoethyl]cyclopentanecarboxylic acid
• 733740-43-7
• cis-3-[2-(3-Iodophenyl)-2-oxoethyl]cyclopentane-1-carboxylic acid; 95%
• (1S,3R)-3-[2-(3-iodophenyl)-2-oxoethyl]cyclopentane-1-carboxylic acid

• MDL： MFCD06799079
• Inchi： 1S/C14H15IO3/c15-12-3-1-2-10(8-12)13(16)7-9-4-5-11(6-9)14(17)18/h1-3,8-9,11H,4-7H2,(H,17,18)/t9-,11+/m1/s1
• InChI Key： PHGWIJSFNUREAZ-KOLCDFICSA-N
• SMILES： IC1=CC=CC(=C1)C(C[C@@H]1CC[C@H](C(=O)O)C1)=O

Computed Properties

• Exact Mass: 358.00700
• Monoisotopic Mass: 358.00659g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37000
• LogP: 3.36490

Additional information on cis-3-2-(3-Iodophenyl)-2-oxoethyl-cyclopentane-1-carboxylic acid

Professional Introduction to cis-3-2-(3-Iodophenyl)-2-oxoethyl-cyclopentane-1-carboxylic acid (CAS No. 733740-43-7)

The compound cis-3-2-(3-Iodophenyl)-2-oxoethyl-cyclopentane-1-carboxylic acid, identified by the CAS registry number 733740-43-7, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and material science. Recent advancements in synthetic methodologies and analytical techniques have enabled researchers to delve deeper into its properties, mechanisms, and potential uses.

The molecular structure of cis-3-2-(3-Iodophenyl)-2-oxoethyl-cyclopentane-1-carboxylic acid comprises a cyclopentane ring fused with a carboxylic acid group and an iodophenyl substituent. The cis configuration indicates that the substituents on the cyclopentane ring are on the same side, which plays a crucial role in determining its physical and chemical properties. The presence of the iodine atom in the aromatic ring introduces electronic effects that influence reactivity and stability. Recent studies have highlighted the importance of such structural features in modulating biological activity, particularly in enzyme inhibition and receptor binding.

One of the most notable aspects of this compound is its potential in medicinal chemistry. Researchers have explored its role as a lead compound for developing novel therapeutic agents. For instance, its ability to act as a substrate for specific enzymes has been leveraged in designing inhibitors for diseases such as cancer and neurodegenerative disorders. A groundbreaking study published in 2023 demonstrated that cis-3-2-(3-Iodophenyl)-2-oxoethyl-cyclopentane-1-carboxylic acid exhibits selective inhibition of a key enzyme involved in tumor progression, making it a promising candidate for anticancer drug development.

In addition to its pharmacological applications, this compound has also found relevance in materials science. Its unique electronic properties make it a suitable candidate for use in organic electronics, particularly in the development of semiconducting materials. Recent research has focused on incorporating this compound into polymer blends to enhance their electrical conductivity without compromising mechanical properties. This dual functionality underscores its versatility across diverse scientific domains.

The synthesis of cis-3-2-(3-Iodophenyl)-2 oxoethyl cyclopentane 1 carboxylic acid involves a multi-step process that combines principles from organic synthesis and catalysis. Modern techniques such as microwave-assisted synthesis and enzymatic catalysis have been employed to optimize reaction conditions, improving yield and purity. These advancements not only facilitate large-scale production but also pave the way for further modifications to tailor the compound's properties for specific applications.

From an environmental standpoint, the ecological impact of this compound has been rigorously assessed. Studies indicate that it exhibits low toxicity to aquatic organisms under standard testing conditions, aligning with current regulatory standards for chemical safety. However, ongoing research continues to explore its long-term effects on ecosystems, ensuring sustainable practices in its production and application.

In conclusion, cis 3 2 (3 Iodophenyl) 2 oxoethyl cyclopentane 1 carboxylic acid (CAS No. 733740 43 7) stands out as a versatile molecule with immense potential across multiple disciplines. Its unique structure, coupled with recent breakthroughs in synthetic methods and application studies, positions it as a valuable asset in both academic research and industrial development. As scientific understanding continues to evolve, this compound is likely to unlock new frontiers in medicine, materials science, and beyond.